N-benzyl-3-(pyrimidin-2-yloxy)pyrrolidine-1-carboxamide

• IUPAC Name: N-benzyl-3-pyrimidin-2-yloxypyrrolidine-1-carboxamide
• InChI: InChI=1S/C16H18N4O2/c21-16(19-11-13-5-2-1-3-6-13)20-10-7-14(12-20)22-15-17-8-4-9-18-15/h1-6,8-9,14H,7,10-12H2,(H,19,21)
• InChI Key: JKTLWWUVSFLQKE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CC=N2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol
• CAS No.: 2034497-65-7

Description

N-benzyl-3-(pyrimidin-2-yloxy)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C16H18N4O2 and its molecular weight is 298.346. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Derivatives for Chemical Studies

• Synthesis of 7-arylmethyl-substituted derivatives: A study by Kuznetsov & Chapyshev (2007) detailed the preparation of 7-benzyl-2-pyrrolidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[3,4-d]pyrimidin-4-one, a precursor for various 7-arylmethyl-substituted derivatives, demonstrating its application in chemical synthesis (Kuznetsov & Chapyshev, 2007).

Applications in Stem Cell Research

• Improvement in Induced Pluripotent Stem Cell Generation: A synthesis procedure for thiazovivin, a small molecule that enhances the generation of human induced pluripotent stem cells from human fibroblasts, was described by Ries et al. (2013), highlighting its potential in stem cell research (Ries et al., 2013).

Chemical Modifications for Biological Properties Optimization

• Methylation for Analgesic Properties: Ukrainets et al. (2015) researched the chemical modification of N-(benzyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides, focusing on enhancing analgesic properties through specific methylation (Ukrainets et al., 2015).

Optimization in Medicinal Chemistry

• Development of Androgen Receptor Antagonists: Wakabayashi et al. (2008) synthesized 4-(anilino)pyrrole-2-carboxamides as novel androgen receptor antagonists, indicating the compound's role in developing new therapeutics (Wakabayashi et al., 2008).

Involvement in Cancer Research

• Design of Histone Deacetylase Inhibitors: Zhou et al. (2008) described the design and synthesis of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide as a histone deacetylase inhibitor with potential anticancer properties (Zhou et al., 2008).

Role in Analytical Techniques

• Nonaqueous Capillary Electrophoresis: Ye et al. (2012) developed a nonaqueous capillary electrophoretic separation method for imatinib mesylate and related substances, demonstrating the compound's utility in analytical chemistry (Ye et al., 2012).

Application in Neuroleptic Research

• Synthesis for Neuroleptic Activity: Iwanami et al. (1981) synthesized benzamides, including N-benzyl-3-(pyrimidin-2-yloxy)pyrrolidine-1-carboxamide, for potential neuroleptic activity evaluation (Iwanami et al., 1981).

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors . These targets play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Related compounds have been shown to inhibit specific enzymes or receptors, leading to changes in cellular processes . The compound’s interaction with its targets can result in alterations in cell cycle progression and apoptosis induction within certain cells .

Biochemical Pathways

Compounds with similar structures have been found to affect various pathways, leading to a broad spectrum of biological activities . These activities can range from antiviral to anticancer effects, indicating that the compound may interact with multiple biochemical pathways .

Result of Action

Related compounds have been shown to exhibit cytotoxic activities against certain cell lines . These compounds can significantly inhibit the growth of these cell lines, indicating potential anticancer activity .